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Compound of Interest

N-tert-butyl-3-chloropropane-1-
Compound Name:
sulfonamide

Cat. No.: B1314556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-butyl-3-chloropropane-1-
sulfonamide, a key chemical intermediate. This document covers its chemical identity,
physical properties, synthesis, and its role in synthetic chemistry, particularly in the context of
drug discovery and development.

Chemical Identity and Synonyms

N-tert-butyl-3-chloropropane-1-sulfonamide is a monosubstituted sulfonamide characterized
by a tert-butyl group attached to the nitrogen atom and a 3-chloropropyl group attached to the
sulfonyl group. A comprehensive list of its synonyms and identifiers is provided below to
facilitate cross-referencing in literature and databases.
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Identifier Type Identifier
IUPAC Name N-tert-butyl-3-chloropropane-1-sulfonamide
CAS Number 63132-85-4[1]

Molecular Formula

C7H16CINO2S[1]

Molecular Weight 213.73 g/mol [1]
inChi InChI=1S/C7H16CINO2S/c1-7(2,3)9-
n
12(10,11)6-4-5-8/h9H,4-6H2,1-3H3[1]
InChlKey SPGDRXRIVPMUCK-UHFFFAOYSA-N[1]

Canonical SMILES

CC(C)(C)NS(=0)(=0)CCCCI[1]

Synonym 1 3-Chloro-N-(tert-butyl)propane-1-sulfonamide
Synonym 2 3-Chloropropane-1-sulfonic acid tert-butylamide
N-(1,1-dimethylethyl)-3-chloro-1-
Synonym 3 )
propanesulfonamide
3-CHLORO-PROPANE-1-SULFONIC ACID
Synonym 4

TERT-BUTYLAMIDE

Physicochemical Properties

A summary of the key physicochemical properties of N-tert-butyl-3-chloropropane-1-

sulfonamide is presented in the table below. These properties are crucial for its handling,

storage, and application in chemical synthesis.
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Property Value

Appearance White to off-white solid
Melting Point 70-72 °C

Boiling Point 293.7 °C (Predicted)
Density 1.153 g/cm3 (Predicted)

Solubilit Soluble in organic solvents such as chloroform
olubility _ _ _
and dimethylformamide. Insoluble in water.

Synthesis of N-tert-butyl-3-chloropropane-1-
sulfonamide

The primary synthetic route to N-tert-butyl-3-chloropropane-1-sulfonamide involves the
reaction of 3-chloropropane-1-sulfonyl chloride with tert-butylamine. This nucleophilic
substitution reaction is a common method for the formation of sulfonamides.

General Reaction Scheme

The reaction proceeds via the nucleophilic attack of the nitrogen atom of tert-butylamine on the
electrophilic sulfur atom of 3-chloropropane-1-sulfonyl chloride, with the subsequent elimination
of hydrogen chloride. A base, such as triethylamine or pyridine, is typically used to neutralize
the HCI byproduct.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1314556?utm_src=pdf-body
https://www.benchchem.com/product/b1314556?utm_src=pdf-body
https://www.benchchem.com/product/b1314556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

3-chloropropane-1-sulfonyl chloride tert-butylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-tert-butyl-3-chloropropane-1-sulfonamide: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314556#n-tert-butyl-3-chloropropane-1-
sulfonamide-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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